Cas no 866811-76-9 (3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline)

• Product Name: 3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline
• CAS No: 866811-76-9
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 6352022
• PubChem ID: 5640083
• Update Time: 2025-05-27

3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline
• 3-(benzenesulfonyl)-6-methoxy-4-piperidin-1-ylquinoline
• AKOS001865743
• 866811-76-9
• F1605-0251
• CCG-137984
• 6-methoxy-3-(phenylsulfonyl)-4-piperidin-1-ylquinoline

• Inchi： 1S/C21H22N2O3S/c1-26-16-10-11-19-18(14-16)21(23-12-6-3-7-13-23)20(15-22-19)27(24,25)17-8-4-2-5-9-17/h2,4-5,8-11,14-15H,3,6-7,12-13H2,1H3
• InChI Key： KZUIEQBUKPCUSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=CC(=CC2=C1N1CCCCC1)OC)(=O)=O

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline

Comprehensive Overview of 3-(Benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline (CAS No. 866811-76-9)

3-(Benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline (CAS No. 866811-76-9) is a structurally complex quinoline derivative that has garnered significant attention in pharmaceutical and chemical research. This compound features a quinoline core substituted with a benzenesulfonyl group, a methoxy moiety, and a piperidine ring, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its unique structural attributes.

The synthesis of 3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and amination. Its molecular formula, C₂₁H₂₂N₂O₃S, and molecular weight of 382.48 g/mol, highlight its moderate lipophilicity, which is advantageous for bioavailability in drug development. Recent studies suggest its potential role in targeting inflammatory pathways and cancer cell proliferation, aligning with current trends in precision medicine and targeted therapy.

In the context of AI-driven drug discovery, 3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline has been explored using machine learning models to predict its binding affinity with various proteins. This approach accelerates the identification of novel therapeutic candidates, addressing the growing demand for faster drug development cycles. Additionally, its structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums, as slight modifications to its substituents could yield compounds with enhanced efficacy.

From an industrial perspective, the compound’s stability under standard storage conditions (room temperature, inert atmosphere) makes it suitable for large-scale production. Its solubility profile in organic solvents like DMSO and methanol facilitates formulation studies, a critical aspect for pharmaceutical manufacturers. Moreover, its low toxicity profile in preliminary assays positions it as a promising candidate for further preclinical evaluation.

Environmental and regulatory considerations are also paramount. 3-(Benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline complies with REACH and FDA guidelines for research chemicals, ensuring its safe handling in laboratories. As sustainability gains traction, researchers are investigating green chemistry approaches to synthesize this compound, minimizing waste and energy consumption.

In summary, 3-(benzenesulfonyl)-6-methoxy-4-(piperidin-1-yl)quinoline (CAS No. 866811-76-9) represents a compelling case study in modern drug design. Its multifaceted applications, from kinase inhibition to AI-aided discovery, underscore its relevance in contemporary science. Future research may focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential, solidifying its place in the next generation of bioactive molecules.